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Introduction
INCB3344 is a potent and selective small molecule antagonist of the C-C chemokine receptor 2

(CCR2).[1][2][3] CCR2 and its primary ligand, C-C motif chemokine ligand 2 (CCL2, also known

as monocyte chemoattractant protein-1 or MCP-1), play a crucial role in the recruitment of

monocytes and macrophages to sites of inflammation.[4] This signaling axis is implicated in the

pathogenesis of various inflammatory diseases, including rheumatoid arthritis, multiple

sclerosis, and diabetic nephropathy, making CCR2 a significant therapeutic target.[1][5][6][7][8]

INCB3344 exhibits high affinity for both human and murine CCR2, making it a valuable tool for

in vitro and in vivo studies.[9][10] These application notes provide detailed protocols for utilizing

INCB3344 in common cell-based assays to investigate its antagonistic effects on the

CCL2/CCR2 signaling pathway.

Mechanism of Action
INCB3344 functions as a non-competitive antagonist of the CCR2 receptor.[6] It binds to the

receptor and prevents the intracellular signaling cascade induced by CCL2. This blockade

inhibits downstream events such as G-protein activation, calcium mobilization, and the

phosphorylation of extracellular signal-regulated kinase (ERK), ultimately leading to the

inhibition of monocyte and macrophage chemotaxis.[1][4]
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Data Presentation
INCB3344 Potency (IC50) Across Various Assays and
Species

Assay Type
Species/Recept

or

Cell

Line/System
IC50 (nM) Reference

Binding

Antagonism

Human CCR2

(hCCR2)
- 5.1 [2][9][11][12]

Murine CCR2

(mCCR2)

WEHI-274.1

(murine

monocytes)

10 ± 5 [2][13]

Murine CCR2

(mCCR2)
- 9.5 [2][9][11][12]

Rat CCR2 - 7.3 [2]

Cynomolgus

CCR2
- 16 [2]

Chemotaxis

Assay

Human CCR2

(hCCR2)
- 3.8 [2][9][11][12]

Murine CCR2

(mCCR2)
- 7.8 [2][9][11][12]

Rat CCR2 - 2.7 [2]

Cynomolgus

CCR2
- 6.2 [2]

ERK

Phosphorylation

Murine CCR2

(mCCR2)

Mouse

Monocytes

Potency similar

to chemotaxis
[1][3]

Note: IC50 values can vary depending on experimental conditions.

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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